Cas no 1804524-70-6 (4,5-Dimethoxy-2-iodomandelic acid)

• Product Name: 4,5-Dimethoxy-2-iodomandelic acid
• CAS No: 1804524-70-6
• MF: C₁₀H₁₁IO₅
• MW: 338.095815896988
• CID: 4942195
• Update Time: 2025-10-22

4,5-Dimethoxy-2-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-iodomandelic acid

• Inchi： 1S/C10H11IO5/c1-15-7-3-5(9(12)10(13)14)6(11)4-8(7)16-2/h3-4,9,12H,1-2H3,(H,13,14)
• InChI Key： WFNRTUQCSHJVTR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=C1C(C(=O)O)O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 1.4
• Topological Polar Surface Area: 76

Additional information on 4,5-Dimethoxy-2-iodomandelic acid

Recent Advances in the Application of 4,5-Dimethoxy-2-iodomandelic Acid (CAS: 1804524-70-6) in Chemical Biology and Pharmaceutical Research

4,5-Dimethoxy-2-iodomandelic acid (CAS: 1804524-70-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by its iodinated mandelic acid backbone and dimethoxy substituents, has been the focus of recent studies exploring its synthetic utility, biological activity, and mechanistic insights. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in advancing our understanding of chemical biology and its potential therapeutic applications.

Recent studies have demonstrated the versatility of 4,5-Dimethoxy-2-iodomandelic acid as a building block in the synthesis of complex molecules. Its iodine moiety serves as a valuable handle for further functionalization through cross-coupling reactions, enabling the construction of diverse chemical libraries. Researchers have leveraged this property to develop novel analogs with enhanced biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of potent inhibitors targeting key enzymes involved in inflammatory pathways.

In addition to its synthetic utility, 4,5-Dimethoxy-2-iodomandelic acid has shown promising biological activity in preclinical models. Recent investigations have revealed its potential as a modulator of cellular signaling pathways, with particular emphasis on its effects on oxidative stress and inflammation. A study conducted by a team at the University of Cambridge demonstrated that derivatives of this compound exhibit significant antioxidant properties, potentially offering therapeutic benefits in conditions characterized by oxidative damage. These findings were further supported by in vitro and in vivo experiments, which highlighted the compound's ability to scavenge reactive oxygen species and reduce inflammatory markers.

The mechanistic underpinnings of 4,5-Dimethoxy-2-iodomandelic acid's biological effects have also been a subject of intense research. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate its interaction with biological targets. A recent publication in Nature Chemical Biology detailed the structural basis of its binding to a specific protein target, providing insights into its mode of action at the atomic level. These structural studies have paved the way for the rational design of more potent and selective analogs, with potential applications in targeted therapy.

From a pharmaceutical perspective, the pharmacokinetic properties of 4,5-Dimethoxy-2-iodomandelic acid and its derivatives have been investigated to assess their drug-likeness. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies have shown favorable profiles for certain analogs, with good oral bioavailability and metabolic stability. These findings, reported in a 2023 issue of Drug Metabolism and Disposition, suggest that this chemical scaffold holds promise for the development of orally active therapeutics. However, challenges remain in optimizing the balance between potency and safety, which continues to be an active area of research.

Looking ahead, the potential applications of 4,5-Dimethoxy-2-iodomandelic acid extend beyond its current uses. Emerging research suggests its utility in chemical biology tools, such as activity-based probes and photoaffinity labels, which could facilitate the study of biological systems at the molecular level. Furthermore, its incorporation into drug delivery systems is being explored to enhance targeting specificity and reduce off-target effects. As research in this area progresses, we anticipate new discoveries that will further establish the importance of this compound in chemical biology and pharmaceutical sciences.

In conclusion, 4,5-Dimethoxy-2-iodomandelic acid (CAS: 1804524-70-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with demonstrated biological activity and synthetic utility, make it a valuable tool for drug discovery and development. The recent advances highlighted in this briefing underscore the compound's potential to contribute to the development of novel therapeutics and chemical biology tools. Continued research in this area is expected to yield further insights into its applications and mechanisms of action, solidifying its position as an important molecule in the field.